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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Allyltriphenylsilane (CAS: 18752-21-1). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
Allyltriphenylsilane is an organosilane compound that is a solid at room temperature.[1] While

it is not classified as hazardous under GHS, it may cause skin, eye, and respiratory tract

irritation.[1] Upon exposure to water or open flame, it can produce irritating fumes and organic

acid vapors.[1]

Key Physical and Chemical Properties:

Property Value Source

Physical State Solid [1]

Formula C21H20Si [1]

Molecular Weight 300.47 g/mol

Storage Class 11 - Combustible Solids
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The selection of appropriate PPE is critical to minimize exposure. The following PPE is

mandatory when handling Allyltriphenylsilane.

2.1. Standard PPE:

Hand Protection: Neoprene or nitrile rubber gloves are required.[1] Always inspect gloves for

integrity before use and change them frequently, especially if contact with the chemical

occurs.[2]

Eye Protection: Safety glasses are the minimum requirement.[1] It is recommended that

contact lenses not be worn.[1]

Body Protection: A lab coat and suitable protective clothing must be worn to prevent skin

contact.[1][2]

Footwear: Closed-toe shoes must be worn in the laboratory.[2]

2.2. Task-Specific PPE:

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-certified dust and mist

respirator with an orange cartridge is recommended.[1] Engineering controls, such as a fume

hood, should be the primary method of exposure control.[3]
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Fig. 1: PPE selection based on hazard assessment.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following experimental workflow is mandatory to ensure safe handling.

3.1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible and operational.

Don all required PPE as outlined in Section 2.

Keep the container of Allyltriphenylsilane tightly closed when not in use.[1]
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3.2. Handling and Use:

Handle the solid material carefully to avoid the formation of dust.[1]

Use in a well-ventilated area. Local exhaust or general room ventilation should be provided

to minimize exposure to dust.[1]

Avoid contact with skin and eyes.[1]

Do not breathe in the dust.[1]

After handling, wash hands and other exposed areas with mild soap and water before eating,

drinking, smoking, or leaving the work area.[1]

3.3. Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.[1]

Wear appropriate PPE, including respiratory protection, before attempting to clean up.[1]

Carefully sweep or shovel the spilled solid into a suitable container for disposal.[1]

Use dikes or absorbents to prevent the spill from entering sewers or streams.[1]
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Fig. 2: Workflow for handling Allyltriphenylsilane.

Disposal Plan
Proper disposal of Allyltriphenylsilane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Collection:
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Collect waste Allyltriphenylsilane and any contaminated materials (e.g., gloves, absorbent

pads) in a clearly labeled, sealed container.

Ensure the waste container is compatible with the chemical.[4]

4.2. Disposal Method:

Allyltriphenylsilane may be incinerated.[1]

Do not dispose of this chemical into the sewer system.[1]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[1] Contact your institution's environmental health and safety department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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